Cas no 191725-72-1 (2-(1H-Imidazol-1-yl)propan-1-ol)

2-(1H-Imidazol-1-yl)propan-1-ol is a versatile heterocyclic compound featuring an imidazole ring linked to a propanol moiety. This structure imparts both hydrophilic and reactive properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its imidazole group enables coordination with metal ions, while the hydroxyl functionality allows for further derivatization, enhancing its utility in cross-coupling reactions and catalyst design. The compound exhibits good solubility in polar solvents, facilitating its use in solution-phase chemistry. Its stability under standard conditions ensures reliable handling and storage. These characteristics make it a practical choice for researchers developing bioactive molecules or functional materials.

2-(1H-Imidazol-1-yl)propan-1-ol structure

191725-72-1 structure

Product Name:2-(1H-Imidazol-1-yl)propan-1-ol

CAS No:191725-72-1

MF:C₆H₁₀N₂O

MW:126.156401157379

MDL:MFCD12198461

CID:116081

PubChem ID:109147

Update Time:2025-05-21

2-(1H-Imidazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Imidazol-1-yl)propan-1-ol
- 1H-Imidazole-1-ethanol,b-methyl-
- 2-imidazol-1-ylpropan-1-ol
- 2-(1H-1-imidazolyl)-1-propanol
- 2-(Imidazol-1-yl)propan-1-ol
- AC1L35I7
- AC1Q7BNB
- Ambcb4032984
- AR-1C6147
- EINECS 268-652-0
- R-2-(imidazol-1-yl)propanol
- SureCN3307573
- 2-(1-imidazolyl)propan-1-ol
- 1H-Imidazole-1-ethanol,beta-methyl-(9CI)
- 2-(1H-imidazol-1-yl)-1-propanol(SALTDATA: FREE)
- alpha(Or beta)-methyl-1H-imidazole-1-ethanol
- E77293
- ZEMKCDHZMTZUKJ-UHFFFAOYSA-N
- 1H-Imidazole-1-ethanol, alpha(or beta)-methyl-
- 191725-72-1
- AKOS006345080
- 2-(1H-IMIDAZOL-1-YL)-1-PROPANOL
- DTXSID60276067
- FT-0757355
- 68132-83-2
- CS-0205427
- LS-06921
- 1H-Imidazole-1-ethanol, .alpha.(or .beta.)-methyl-
- 2-(imidazol-1-yl)-1-propanol
- MFCD12198461
- SCHEMBL3307573
- DA-08736
- ALBB-022253
- 1H-imidazole-1-ethanol, beta-methyl-
- MDL： MFCD12198461
- Inchi： 1S/C6H10N2O/c1-6(4-9)8-3-2-7-5-8/h2-3,5-6,9H,4H2,1H3
- InChI Key： ZEMKCDHZMTZUKJ-UHFFFAOYSA-N
- SMILES： OCC(C)N1C=NC=C1

Computed Properties

Exact Mass: 126.079312947g/mol
Monoisotopic Mass: 126.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 38Å²

2-(1H-Imidazol-1-yl)propan-1-ol Pricemore >>

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